Cas no 342615-53-6 (5-(4-bromophenyl)-2-phenyl-3-(pyridin-2-yl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione)

• Product Name: 5-(4-bromophenyl)-2-phenyl-3-(pyridin-2-yl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
• CAS No: 342615-53-6
• MF: C₂₂H₁₆BrN₃O₃
• MW: 450.284744262695
• CID: 6242086
• PubChem ID: 2879670
• Update Time: 2025-06-12

5-(4-bromophenyl)-2-phenyl-3-(pyridin-2-yl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)-2-phenyl-3-(pyridin-2-yl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
• AKOS016318581
• SR-01000429817-1
• SCHEMBL20507166
• MLS002540249
• AKOS001019003
• CBMicro_039772
• Z56772984
• BIM-0039785.P001
• 342615-53-6
• SMR000104327
• 5-(4-BROMOPHENYL)-2-PHENYL-3-(2-PYRIDINYL)DIHYDRO-2H-PYRROLO[3,4-D]ISOXAZOLE-4,6(3H,5H)-DIONE
• HMS2173H06
• CHEMBL1581913
• SR-01000429817
• F1065-0458
• 5-(4-bromophenyl)-2-phenyl-3-(pyridin-2-yl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione
• 5-(4-bromophenyl)-2-phenyl-3-(pyridin-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• MLS000108368
• 5-(4-bromophenyl)-2-phenyl-3-pyridin-2-yl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione

• Inchi： 1S/C22H16BrN3O3/c23-14-9-11-15(12-10-14)25-21(27)18-19(17-8-4-5-13-24-17)26(29-20(18)22(25)28)16-6-2-1-3-7-16/h1-13,18-20H
• InChI Key： PXQSRQFGAHTJNW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(C2C(C1=O)C(C1C=CC=CN=1)N(C1C=CC=CC=1)O2)=O

Computed Properties

• Exact Mass: 449.03750g/mol
• Monoisotopic Mass: 449.03750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 5-(4-bromophenyl)-2-phenyl-3-(pyridin-2-yl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione

Introduction to 5-(4-bromophenyl)-2-phenyl-3-(pyridin-2-yl)-hexahydro-2H-pyrrolo[3,4-d]pyrazole-4,6-dione (CAS No. 342615-53-6)

The compound 5-(4-bromophenyl)-2-phenyl-3-(pyridin-2-yl)-hexahydro-2H-pyrrolo[3,4-d]pyrazole-4,6-dione (CAS No. 342615-53-6) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of heterocyclic scaffolds with potential therapeutic applications. This molecule, characterized by its intricate bicyclic structure and diverse functional groups, has garnered attention due to its structural complexity and its perceived pharmacological relevance. The presence of a pyridin-2-yl moiety, combined with the hexahydro-2H-pyrrolo[3,4-d]pyrazole core, suggests a unique set of electronic and steric properties that may contribute to its biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, with particular emphasis on their ability to modulate biological pathways through precise interactions at the molecular level. The 5-(4-bromophenyl)-2-phenyl substituents in this compound introduce additional layers of complexity, potentially influencing both its solubility and binding affinity to biological targets. The dihydropyrrolopyrazole scaffold is known for its versatility in medicinal chemistry, often serving as a privileged structure in the development of novel therapeutics.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the pyridin-2-yl group at the 3-position of the hexahydro-pyrrolopyrazole ring is particularly challenging due to the need for regioselective functionalization. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently. These techniques not only enhance the synthetic route but also improve the overall scalability of producing this compound for further research.

From a pharmacological perspective, the structural features of 5-(4-bromophenyl)-2-phenyl-3-(pyridin-2-yl)-hexahydro-2H-pyrrolo[3,4-d]pyrazole-4,6-dione make it an attractive candidate for further investigation. The bromine atom at the 4-position of the phenyl ring provides a handle for further derivatization via Suzuki or Buchwald-Hartwig couplings, allowing chemists to explore a wide range of analogs with tailored properties. Additionally, the hexahydro substitution suggests potential for oral bioavailability and metabolic stability, which are critical factors in drug development.

In vitro studies have begun to elucidate the biological profile of this compound. Initial assays have shown promising activity against certain enzymatic targets and cellular pathways relevant to neurological disorders and inflammation. The pyridin-2-yl group has been identified as a key pharmacophore in several successful drugs targeting central nervous system disorders, suggesting that this compound may exhibit similar effects when further optimized. However, detailed mechanistic studies are required to fully understand its mode of action and potential side effects.

The integration of computational chemistry and high-throughput screening has accelerated the process of identifying promising candidates like this one. Molecular docking simulations have been used to predict binding interactions between this compound and potential target proteins. These simulations not only help in rationalizing its observed activity but also guide future modifications aimed at enhancing potency and selectivity. The results from these computational studies align well with experimental data obtained from initial bioassays.

As research progresses, collaborations between synthetic chemists and biologists will be essential in unlocking the full potential of this molecule. The development of novel heterocyclic compounds often requires interdisciplinary approaches that combine expertise in organic synthesis, medicinal chemistry, and pharmacology. By leveraging cutting-edge technologies such as CRISPR-based screening platforms and advanced mass spectrometry techniques, researchers can more efficiently identify lead compounds like 5-(4-bromophenyl)-2-phenyl-3-(pyridin-2-yl)-hexahydro-2H-pyrrolo[3,4-d]pyrazole-4,6-dione.

The regulatory landscape also plays a crucial role in advancing such compounds towards clinical applications. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards required for preclinical and clinical studies. Regulatory agencies continue to emphasize safety and efficacy data as key components of drug approval processes. Therefore, thorough characterization using analytical techniques such as NMR spectroscopy (¹H NMR and ¹³C NMR), mass spectrometry (LCMS), and elemental analysis is indispensable.

The future directions for research on this compound include exploring its role in treating conditions such as chronic pain or autoimmune diseases where modulation of inflammatory pathways is beneficial. Additionally, investigating its interactions with other biomolecules using techniques like X-ray crystallography can provide deeper insights into its binding mode at atomic resolution. Such structural information is invaluable for designing next-generation derivatives with improved pharmacokinetic profiles.

In conclusion,5-(4-bromophenyl)-2-phenyl-3-(pyridin-2-y1)-hexahydro-hypyrrolo[3,d]pyrazole - 4,dione (CAS No: 34261553_6) stands out as a promising scaffold with significant therapeutic potential。 Its complex architecture combined with strategic functionalization positions it as a valuable asset in pharmaceutical research。 As scientists continue to unravel its biological significance， we can anticipate further breakthroughs that will expand our understanding of heterocyclic chemistry’s role in medicine。